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Compound of Interest

Compound Name: Terbuchlor

Cat. No.: B1295756 Get Quote

This in-depth technical guide will explore the following key areas:

Mechanism of Action: A detailed explanation of how Imatinib inhibits the BCR-Abl tyrosine

kinase and other target kinases.

Quantitative Data: A summary of key efficacy data, such as IC50 values against various

kinases and clinical trial outcomes, presented in clear, structured tables.

Experimental Protocols: Detailed methodologies for essential assays used to characterize

Imatinib's activity, including kinase inhibition assays and cell-based proliferation assays.

Signaling Pathways: Graphviz diagrams illustrating the BCR-Abl signaling pathway and how

it is disrupted by Imatinib.

We believe this revised focus will provide a highly valuable and relevant resource for the

intended audience. We await your approval to proceed with generating this comprehensive

guide on Imatinib.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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